4-(4-biphenylyl)-N-(3,5-dichlorophenyl)-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: N-(3,5-dichlorophenyl)-4-(4-phenylphenyl)-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C21H14Cl2N2S.BrH/c22-17-10-18(23)12-19(11-17)24-21-25-20(13-26-21)16-8-6-15(7-9-16)14-4-2-1-3-5-14;/h1-13H,(H,24,25);1H
• InChI Key: KZVWOUWEGDSMOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)NC4=CC(=CC(=C4)Cl)Cl.Br
• Molecular Formula: C21H15BrCl2N2S
• Molecular Weight: 478.2 g/mol

Description

4-(4-biphenylyl)-N-(3,5-dichlorophenyl)-1,3-thiazol-2-amine hydrobromide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is also known as BPT-HBr and is a thiazol derivative.

Mechanism of Action

The exact mechanism of action of BPT-HBr is not yet fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis (programmed cell death). BPT-HBr has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
BPT-HBr has been found to have several biochemical and physiological effects. It has been found to decrease the expression of certain proteins that are involved in cancer cell growth and proliferation. BPT-HBr has also been found to inhibit the activity of certain enzymes that are involved in the biosynthesis of bacterial and fungal cell walls.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BPT-HBr in lab experiments is its potential as a lead compound for the development of new drugs. BPT-HBr has been found to have significant activity against cancer cells, bacteria, and fungi. However, one of the limitations of using BPT-HBr in lab experiments is its low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the study of BPT-HBr. One potential direction is the development of new drugs based on BPT-HBr. Another potential direction is the study of the mechanism of action of BPT-HBr, which could lead to the development of new drugs with improved efficacy and fewer side effects. Additionally, the study of BPT-HBr could lead to the development of new treatments for neurodegenerative disorders such as Alzheimer's disease.

Synthesis Methods

The synthesis of 4-(4-biphenylyl)-N-(3,5-dichlorophenyl)-1,3-thiazol-2-amine hydrobromide involves the reaction of 3,5-dichloroaniline with 4-biphenylcarboxaldehyde in the presence of potassium carbonate and DMF (N,N-Dimethylformamide). The resulting intermediate is then reacted with thiourea in the presence of sodium hydroxide and ethanol to yield the final product, BPT-HBr.

Scientific Research Applications

BPT-HBr has been studied for its potential applications in various fields of scientific research. It has been found to have anticancer, antifungal, and antibacterial properties. BPT-HBr has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.